

# Technical Support Center: Overcoming Solubility Challenges of Naphthalimide Derivatives

**Author:** BenchChem Technical Support Team. **Date:** May 2026

## Compound of Interest

Compound Name: 1,8-Naphthalic anhydride

CAS No.: 81-84-5

Cat. No.: B045246

[Get Quote](#)

Welcome to the technical support center for naphthalimide derivatives. This guide is designed for researchers, medicinal chemists, and formulation scientists who are navigating the complexities of working with this versatile yet often challenging class of compounds. The unique planar and aromatic structure of the naphthalimide core, while responsible for many of its desirable properties like high fluorescence quantum yields and DNA intercalation capabilities, is also the primary driver of its poor aqueous solubility.<sup>[1]</sup> This document provides practical, in-depth solutions and troubleshooting workflows to address these solubility hurdles effectively.

## Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions researchers face when handling naphthalimide derivatives.

Q1: My new naphthalimide derivative shows minimal solubility in aqueous buffers. Where should I start?

A1: This is the most common challenge. The parent naphthalimide scaffold is highly hydrophobic. Your first step is a systematic solvent screening. Start with water-miscible organic solvents in which the compound is fully soluble, such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), ethanol, or acetone.<sup>[2]</sup> These will serve as stock solution solvents. For aqueous assays, the key is to then use techniques like co-solvency or pH adjustment to keep the compound in solution upon dilution.

Q2: I dissolved my compound in DMSO, but it immediately precipitates when I add it to my aqueous cell culture media or assay buffer. What's happening?

A2: This phenomenon, known as "crashing out," occurs when the concentration of the organic solvent (DMSO) is diluted below the level required to keep the hydrophobic compound solvated. The aqueous environment cannot maintain the solubility of the naphthalimide derivative on its own. The troubleshooting guide below offers several methods, such as using co-solvents, surfactants, or cyclodextrins, to prevent this.<sup>[2]</sup>

Q3: Are there any structural modifications I can make to my naphthalimide derivatives to inherently improve their solubility?

A3: Yes, this is a highly effective strategy, often called a "prodrug approach."<sup>[2][3]</sup> Attaching hydrophilic groups or ionizable moieties to the naphthalimide core can dramatically increase aqueous solubility.<sup>[4][5][6]</sup> Common strategies include:

- Introducing amines: Adding groups like piperazine at the N-position can introduce ionizable centers, making the molecule's solubility pH-dependent.<sup>[4][5]</sup>
- Adding polyethylene glycol (PEG) chains: PEGylation is a classic method to increase the hydrodynamic radius and water solubility of a molecule.
- Incorporating phosphate or carboxylate groups: These groups can be ionized to form highly soluble salts.<sup>[7]</sup>

Q4: I'm concerned about the toxicity of excipients like DMSO or surfactants in my cell-based assays. What are the alternatives?

A4: This is a critical consideration. While effective, some solubilizers can be toxic. Cyclodextrins, particularly hydroxypropyl- $\beta$ -cyclodextrin (HP- $\beta$ -CD) and sulfobutylether- $\beta$ -


cyclodextrin (SBE- $\beta$ -CD), are excellent alternatives.<sup>[8]</sup> They are generally well-tolerated in cellular and in vivo models and work by encapsulating the hydrophobic naphthalimide molecule in their central cavity, presenting a hydrophilic exterior to the aqueous environment.<sup>[2][8][9]</sup>

## Part 2: In-Depth Troubleshooting Guide

This section provides a problem-oriented approach to guide you through specific experimental challenges.

### Issue 1: Compound Precipitates Upon Dilution into Aqueous Buffer

You have a stock solution in an organic solvent (e.g., 10 mM in DMSO), but upon spiking it into your aqueous buffer (e.g., to 10  $\mu$ M), you observe immediate precipitation.



[Click to download full resolution via product page](#)

Caption: Decision workflow for addressing compound precipitation.

Q: My naphthalimide derivative has an ionizable group (e.g., a piperazine or carboxylic acid moiety). Can I use pH to my advantage?

A: Absolutely. This is the simplest and often most effective first step for ionizable compounds. The solubility of naphthalimide derivatives can be highly pH-dependent.[10][11]

- For basic groups (e.g., amines): Lowering the pH of the aqueous buffer will protonate the amine, forming a more soluble cationic salt. A significant increase in fluorescence intensity is often observed upon protonation as it can inhibit the photoinduced electron transfer (PET) process.[12]
- For acidic groups (e.g., carboxylic acids): Increasing the pH will deprotonate the acid, forming a more soluble anionic salt.
- Causality: The conversion of a neutral, poorly soluble molecule into a charged salt dramatically increases its interaction with polar water molecules, thereby enhancing solubility.[8]

Q: My compound is neutral, or pH modification interferes with my experiment. What is the next logical step?

A: The next step is to employ co-solvency. This involves adding a water-miscible organic solvent to your aqueous buffer to create a solvent system with a polarity that is more favorable for your compound.[13]

- Common Co-solvents: Ethanol, propylene glycol (PG), and polyethylene glycols (PEGs, e.g., PEG 400) are frequently used.[2][14]
- Mechanism of Action: Co-solvents work by reducing the overall polarity of the aqueous medium. They disrupt the hydrogen-bonding network of water, creating a less "hostile" environment for the hydrophobic naphthalimide derivative and reducing the interfacial tension between the compound and the solvent.[13]
- Practical Tip: Prepare your aqueous buffer containing the final desired percentage of the co-solvent before adding your concentrated compound stock. It is crucial to keep the final co-solvent concentration low (typically <5%) to minimize effects on biological systems.[2]

Q: Co-solvents are not sufficient or are incompatible with my system. What about surfactants?

A: Surfactants are an excellent option, particularly when higher concentrations of a compound are needed. They work through a process called micellar solubilization.[\[2\]](#)

- **How it Works:** Above a specific concentration, known as the critical micelle concentration (CMC), surfactant molecules self-assemble into spherical structures called micelles. These micelles have a hydrophobic core and a hydrophilic shell. Your poorly soluble naphthalimide derivative partitions into the hydrophobic core, while the hydrophilic shell allows the entire micelle to remain dispersed in the aqueous solution.[\[15\]](#)
- **Common Surfactants:** Polysorbates (e.g., Tween® 80) and polyethoxylated castor oils (e.g., Cremophor® EL) are widely used in pharmaceutical formulations.[\[16\]](#) For a specific naphthalimide derivative, a combination of 70% Cremophor EL and 30% ethanol was effective in achieving a high concentration of 4 mg/mL.[\[16\]](#)

## Issue 2: Low Bioavailability in In Vivo Studies Despite Successful In Vitro Solubilization

Your compound is soluble in your in vitro assay buffer, but pharmacokinetic studies show poor absorption and low bioavailability. This indicates that the initial solubilization strategy is not translating to the in vivo environment.


Q: Why would a compound soluble in vitro have poor bioavailability?

A: Bioavailability is a function of both solubility and permeability (as defined by the Biopharmaceutical Classification System, BCS).[\[13\]](#) Your compound may be precipitating in the gastrointestinal (GI) tract upon dilution and changes in pH. Furthermore, the formulation used for in vitro tests may not be suitable for administration. For in vivo success, more robust formulation strategies are required.

Q: What is the most common and effective advanced strategy for improving oral bioavailability?

A: Complexation with cyclodextrins (CDs) is a leading strategy. CDs are cyclic oligosaccharides that act as molecular hosts, encapsulating the "guest" drug molecule within their hydrophobic cavity.[\[8\]](#)[\[9\]](#)

- Mechanism of Action: The exterior of the CD molecule is hydrophilic, rendering the entire drug-CD inclusion complex water-soluble.[9] This not only increases solubility but can also protect the drug from degradation and enhance its permeability across biological membranes.[17][18]
- Recommended CDs: For parenteral and oral applications, chemically modified CDs like hydroxypropyl- $\beta$ -cyclodextrin (HP- $\beta$ -CD) and sulfobutylether- $\beta$ -cyclodextrin (SBE- $\beta$ -CD) are preferred over native  $\beta$ -cyclodextrin due to their significantly higher aqueous solubility and lower toxicity.[8]



[Click to download full resolution via product page](#)

Caption: Mechanism of cyclodextrin solubilization.

Q: My compound is a late-stage drug candidate. What other clinical-stage formulation strategies exist?

A: For drug development, two other powerful techniques are the prodrug approach and the creation of solid dispersions.

- **Prodrug Approach:** This involves chemically modifying the naphthalimide derivative by attaching a hydrophilic promoiety.<sup>[2]</sup> This new molecule, the prodrug, has enhanced solubility. Once administered, it is converted back to the active parent drug in vivo through enzymatic or chemical cleavage.<sup>[2][3][6]</sup> This is a highly effective but resource-intensive strategy that requires significant medicinal chemistry efforts.<sup>[19]</sup>
- **Solid Dispersions:** This technique involves dispersing the hydrophobic drug in a hydrophilic polymer matrix (e.g., polyvinylpyrrolidone (PVP) or polyethylene glycol (PEG)).<sup>[2]</sup> The drug exists in a high-energy amorphous state rather than a stable, low-solubility crystalline state. This amorphous form dissolves much more readily in aqueous fluids.<sup>[2]</sup>

## Part 3: Key Experimental Protocols

### Protocol 1: Preparation of a Cyclodextrin Inclusion Complex by Lyophilization

This protocol is suitable for preparing a solid, water-soluble powder of your naphthalimide derivative for both in vitro and in vivo studies.

Materials:

- Naphthalimide derivative
- Randomly-methylated- $\beta$ -cyclodextrin (RAMEB) or Hydroxypropyl- $\beta$ -cyclodextrin (HP- $\beta$ -CD)<sup>[18]</sup>
- Ethanol (96%)<sup>[18]</sup>
- Purified water
- Sonicator, freeze-dryer (lyophilizer)

Methodology:

- Dissolve the Naphthalimide: Accurately weigh the naphthalimide derivative and dissolve it in a minimal amount of 96% ethanol with sonication to create a concentrated solution (e.g., 3-5 mg/mL).[18]
- Prepare the Cyclodextrin Solution: In a separate container, accurately weigh the cyclodextrin (a 1:1 or 1:2 molar ratio of drug-to-CD is a good starting point) and dissolve it in purified water.[18][20]
- Combine and Mix: Slowly add the aqueous cyclodextrin solution to the ethanolic drug solution while stirring. Some transient precipitation may occur but should redissolve. If it doesn't, adding a small amount of additional water may be necessary.
- Freeze: Rapidly freeze the resulting clear solution at -80°C or in liquid nitrogen. A thin, uniform layer on the wall of a round-bottom flask is ideal for efficient lyophilization.
- Lyophilize: Dry the frozen sample using a freeze-dryer until all the solvent (water and ethanol) has sublimated. This typically takes 24-48 hours.
- Final Product: The result is a fine, fluffy, water-soluble powder of the drug-cyclodextrin inclusion complex. This can be easily weighed and dissolved directly in aqueous buffers for experiments.

## Protocol 2: Preparation of a Solid Dispersion by Solvent Evaporation

This method is ideal for creating an amorphous form of the drug with enhanced dissolution rates.

Materials:

- Naphthalimide derivative
- Hydrophilic carrier (e.g., Polyvinylpyrrolidone K30 (PVP K30) or PEG 6000)
- Volatile organic solvent (e.g., ethanol, methanol, or dichloromethane) in which both the drug and carrier are soluble.[2]

- Rotary evaporator, vacuum oven

#### Methodology:

- Selection of Components: Choose a hydrophilic carrier and a common solvent. A typical drug-to-carrier weight ratio can range from 1:1 to 1:10.[2]
- Dissolution: Dissolve both the naphthalimide derivative and the hydrophilic carrier in the selected solvent in a round-bottom flask. Stir or sonicate until a clear solution is obtained.[2]
- Solvent Evaporation: Remove the solvent using a rotary evaporator under reduced pressure. Maintain a controlled temperature (e.g., 40-50°C) to avoid thermal degradation of the compound.
- Drying: A thin film or solid mass will form on the flask wall. Transfer this solid to a glass dish and dry it under vacuum at a controlled temperature (e.g., 40°C) for 24-48 hours to remove any residual solvent.[2]
- Processing: Grind the resulting dried solid dispersion into a fine powder using a mortar and pestle. The powder can then be used for dissolution studies or formulated into solid dosage forms.[2]

## Part 4: Data Summary Table

The following table summarizes and compares the different solubilization strategies discussed.

| Strategy      | Mechanism of Action                                                   | Typical Fold Solubility Increase    | Pros                                                                                    | Cons & Considerations                                                                             |
|---------------|-----------------------------------------------------------------------|-------------------------------------|-----------------------------------------------------------------------------------------|---------------------------------------------------------------------------------------------------|
| pH Adjustment | Converts the compound to its more soluble salt form.[8]               | >1000-fold for ionizable drugs. [8] | Simple, inexpensive, highly effective for ionizable compounds.                          | Only applicable to drugs with ionizable groups; pH change may affect assay or stability.          |
| Co-solvency   | Reduces solvent polarity, decreasing interfacial tension.[13]         | 2 to 50-fold.                       | Simple to implement for stock solutions; effective for moderate increases.              | Potential for precipitation upon dilution; co-solvents can have biological/toxic effects.[13][14] |
| Surfactants   | Encapsulation of the drug within hydrophobic micelle cores. [15]      | 10 to 500-fold.                     | High solubilization capacity; widely used in commercial formulations.                   | Potential for cell toxicity; can interfere with some biological assays.                           |
| Cyclodextrins | Forms a water-soluble inclusion complex by encapsulating the drug.[9] | 10 to >5000-fold. [21]              | Low toxicity (especially modified CDs); enhances stability and bioavailability.[8] [20] | Can be more expensive; requires formulation development (e.g., lyophilization). [20]              |

|                  |                                                                                        |                       |                                                                                      |                                                                                                                   |
|------------------|----------------------------------------------------------------------------------------|-----------------------|--------------------------------------------------------------------------------------|-------------------------------------------------------------------------------------------------------------------|
| Prodrug Approach | Covalent attachment of a hydrophilic promoiety to the parent drug.[3][7]               | Can be >4000-fold.[3] | Fundamentally improves the molecule's properties; can improve other ADME parameters. | Requires extensive medicinal chemistry and synthesis; regulatory pathway is for a new chemical entity.            |
| Solid Dispersion | Disperses the drug in an amorphous, high-energy state within a hydrophilic polymer.[2] | 5 to 200-fold.        | Significantly improves dissolution rate; established pharmaceutical technique.       | Requires specialized equipment (e.g., rotary evaporator); potential for physical instability (recrystallization). |

## References

- Doke, V. V., Kunwarpuriya, A. S., Gupta, K., & Khutle, N. M. (2020). Co-solvency and anti-solvent method for the solubility enhancement. World Journal of Pharmaceutical Research, 9(5), 2321-2334. [\[Link\]](#)
- Ali, H. (2024). The Role of Surfactants in Solubilization of Poorly Soluble Drugs. Biomedical Journal of Scientific & Technical Research, 56(2), 47849-47851. [\[Link\]](#)
- Singh, S., & Kaur, M. (2020). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. ResearchGate. [\[Link\]](#)
- Zhang, J., et al. (2024). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B. [\[Link\]](#)

- Dong, Y., et al. (2008). Solubilization and preformulation of poorly water soluble and hydrolysis susceptible N-epoxymethyl-1,8-naphthalimide (ENA) compound. International Journal of Pharmaceutics, 356(1-2), 151-158. [\[Link\]](#)
- Sharma, R., et al. (2024). 1,8-Naphthalimide derivatives as small molecules with multi-applications in chemistry and biology. RSC Publishing. [\[Link\]](#)
- Gace, S. L., et al. (2021). The study of the solubility of naphthalene diimides with various bulky flanking substituents in different solvents by UV-vis spectroscopy. ResearchGate. [\[Link\]](#)
- Georgiev, N. I., et al. (2022). A Highly Water-Soluble and Solid State Emissive 1,8-Naphthalimide as a Fluorescent PET Probe for Determination of pHs, Acid/Base Vapors, and Water Content in Organic Solvents. Molecules, 27(13), 4229. [\[Link\]](#)
- Georgiev, N. I., et al. (2022). A Highly Water-Soluble and Solid State Emissive 1,8-Naphthalimide as a Fluorescent PET Probe for Determination of pHs, Acid/Base Vapors, and Water Content in Organic Solvents. ResearchGate. [\[Link\]](#)
- Ghaffarzadeh, M., & Moghaddas, Z. S. (2011). A Kinetic Study on the Dissolution of two Naphthalimide Based Synthesized Disperse Dyes in. Progress in Color, Colorants and Coatings, 4, 107-112. [\[Link\]](#)
- Alsaeedi, H. (2020). Exploring naphthalimide derivatives as sensitizers for genosensors. Cardiff University. [\[Link\]](#)
- Zhang, J., et al. (2022). Water-soluble/visible-light-sensitive naphthalimide derivative-based photoinitiating systems: 3D printing of antibacterial hydrogels. Polymer Chemistry. [\[Link\]](#)
- Li, H., et al. (2018). High performance polyimides with good solubility and optical transparency formed by the introduction of alkyl and naphthalene groups into diamine monomers. RSC Publishing. [\[Link\]](#)
- da Silva, A. D., et al. (2019). The Prodrug Approach: A Successful Tool for Improving Drug Solubility. Molecules, 24(22), 4033. [\[Link\]](#)

- Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. *Advanced Drug Delivery Reviews*, 59(7), 645-666. [[Link](#)]
- Georgiev, N. I., et al. (2022). A Novel Fluorescent Probe for Determination of pH and Viscosity Based on a Highly Water-Soluble 1,8-Naphthalimide Rotor. *Molecules*, 27(21), 7556. [[Link](#)]
- Grabchev, I., et al. (2002). pH dependence of fluorescence intensity of monomeric 1,8-naphthalimide dye in MeOH–H<sub>2</sub>O (1:4, v/v). *ResearchGate*. [[Link](#)]
- Stoyanova, T., et al. (2022). Naphthalimide-Piperazine Derivatives as Multifunctional “On” and “Off” Fluorescent Switches for pH, Hg<sup>2+</sup> and Cu<sup>2+</sup> Ions. *Molecules*, 27(19), 6296. [[Link](#)]
- Leal, C., et al. (2019). Is prodrug design an approach to increase water solubility? *Bioorganic & Medicinal Chemistry*, 27(22), 115082. [[Link](#)]
- Imperator, D., et al. (2020). Prodrugs for Improved Drug Delivery: Lessons Learned from Recently Developed and Marketed Products. *Expert Opinion on Drug Delivery*, 17(12), 1683-1702. [[Link](#)]
- Müller, C. E. (2009). Prodrug approaches for enhancing the bioavailability of drugs with low solubility. *Chemistry & Biodiversity*, 6(11), 2071-2083. [[Link](#)]
- Yadav, P., et al. (2024). An Overview of Naphthylimide as Specific Scaffold for New Drug Discovery. *Molecules*, 29(10), 2297. [[Link](#)]
- Palma, S., et al. (2018). Liposomes containing cyclodextrins or meglumine to solubilize and improve the bioavailability of poorly soluble drugs. *ResearchGate*. [[Link](#)]
- Georgiev, N. I., et al. (2022). A Highly Water-Soluble and Solid State Emissive 1,8-Naphthalimide as a Fluorescent PET Probe for Determination of pHs, Acid/Base Vapors, and Water Content in Organic Solvents. *Molecules*, 27(13), 4229. [[Link](#)]
- Fenyvesi, F., et al. (2020). Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin. *Molecules*, 25(16), 3704. [[Link](#)]

- Szymańska, E., et al. (2022). Cyclodextrin Derivatives as Promising Solubilizers to Enhance the Biological Activity of Rosmarinic Acid. International Journal of Molecular Sciences, 23(19), 11633. [[Link](#)]

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## Sources

- 1. [mdpi.com](https://mdpi.com) [[mdpi.com](https://mdpi.com)]
- 2. [pdf.benchchem.com](https://pdf.benchchem.com) [[pdf.benchchem.com](https://pdf.benchchem.com)]
- 3. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 4. [mdpi.com](https://mdpi.com) [[mdpi.com](https://mdpi.com)]
- 5. [researchgate.net](https://researchgate.net) [[researchgate.net](https://researchgate.net)]
- 6. Is prodrug design an approach to increase water solubility? - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 7. Prodrugs for Improved Drug Delivery: Lessons Learned from Recently Developed and Marketed Products - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 8. Solubilization techniques used for poorly water-soluble drugs - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 9. Cyclodextrins as pharmaceutical solubilizers - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 10. A Novel Fluorescent Probe for Determination of pH and Viscosity Based on a Highly Water-Soluble 1,8-Naphthalimide Rotor - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 11. [researchgate.net](https://researchgate.net) [[researchgate.net](https://researchgate.net)]
- 12. Naphthalimide-Piperazine Derivatives as Multifunctional “On” and “Off” Fluorescent Switches for pH, Hg<sup>2+</sup> and Cu<sup>2+</sup> Ions - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 13. [wisdomlib.org](https://wisdomlib.org) [[wisdomlib.org](https://wisdomlib.org)]
- 14. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [[dmpk.wuxiapptec.com](https://dmpk.wuxiapptec.com)]

- [15. jocpr.com \[jocpr.com\]](#)
- [16. Solubilization and preformulation of poorly water soluble and hydrolysis susceptible N-epoxymethyl-1,8-naphthalimide \(ENA\) compound - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. researchgate.net \[researchgate.net\]](#)
- [18. Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. Prodrug approaches for enhancing the bioavailability of drugs with low solubility - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. pharmaexcipients.com \[pharmaexcipients.com\]](#)
- [21. Cyclodextrin Derivatives as Promising Solubilizers to Enhance the Biological Activity of Rosmarinic Acid - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Technical Support Center: Overcoming Solubility Challenges of Naphthalimide Derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b045246/docs#technical-support-center-overcoming-solubility-challenges-of-naphthalimide-derivatives\]](https://www.benchchem.com/product/b045246/docs#technical-support-center-overcoming-solubility-challenges-of-naphthalimide-derivatives)

---

#### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

# BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

## Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)